Cas no 101990-44-7 (N-(6-Chloropyridin-3-yl)methylethane-1,2-diamine)
101990-44-7 structure
Product Name:N-(6-Chloropyridin-3-yl)methylethane-1,2-diamine
CAS No:101990-44-7
MF:C8H12ClN3
MW:185.653980255127
MDL:MFCD02660781
CID:135002
PubChem ID:10997737
Update Time:2024-11-04
N-(6-Chloropyridin-3-yl)methylethane-1,2-diamine Chemical and Physical Properties
Names and Identifiers
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- 1,2-Ethanediamine,N1-[(6-chloro-3-pyridinyl)methyl]-
- N-[(6-Chloro-3-pyridinyl)methyl]-1,2-ethanediamine
- 1-< (-chloro-3-pyridinyl)mehyl>
- 2-Chlor-5-acetylaminopyridin
- 5-(Acetamido)-2-chloropyridine
- 5-Acetamido-2-chlor-pyridin
- Acetamide,N-(6-chloro-3-pyridinyl)-
- Acetamide,N-(6-chloro-3-pyridyl)- (8CI)
- AG-E-97926
- CTK4G4136
- N(1)-((6-chloropyridin-3-yl)methyl)ethane-1,2-diamine
- N-(2-chloro-pyridin-5-yl-methyl)-ethylenediamine
- N-(6-Chlor-[3]pyridyl)-acetamid
- N-(6-chloro-[3]pyridyl)-acetamide
- N-(6-chloro-pyridin-3-yl)-acetamide
- EC 600-261-6
- DTXSID60893612
- HKSZSGAPTPXYTI-UHFFFAOYSA-N
- NS00005180
- N-(2-chloro-5-pyridylmethyl)ethylene-diamine
- 101990-44-7
- N-((6-chloropyridin-3-yl)methyl)ethane-1,2-diamine
- (2-AMINOETHYL)[(6-CHLOROPYRIDIN-3-YL)METHYL]AMINE
- N-(6-Chloro-3-pyridylmethyl)ethylenediamine
- N'-[(6-chloropyridin-3-yl)methyl]ethane-1,2-diamine
- N-[(6-chloropyridin-3-yl)methyl]ethane-1,2-diamine
- N-((6-Chloro-3-pyridinyl)methyl)-1,2-ethane-diamine
- N-(2-chloro-5-pyridylmethyl)ethylenediamine
- N1-((6-chloropyridin-3-yl)methyl)ethane-1,2-diamine
- 6-chloro-3-pyridylmethylethylendiamine
- SCHEMBL4854056
- EN300-221444
- N-(6-Chloropyridin-3-yl)methylethane-1,2-diamine
-
- MDL: MFCD02660781
- Inchi: 1S/C8H12ClN3/c9-8-2-1-7(6-12-8)5-11-4-3-10/h1-2,6,11H,3-5,10H2
- InChI Key: HKSZSGAPTPXYTI-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=N1)CNCCN
Computed Properties
- Exact Mass: 185.07216
- Monoisotopic Mass: 185.0719751g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 50.9Ų
Experimental Properties
- Density: 1.187
- Boiling Point: 323.992°C at 760 mmHg
- Flash Point: 149.745°C
- Refractive Index: 1.56
- PSA: 50.94
- LogP: 1.87450
N-(6-Chloropyridin-3-yl)methylethane-1,2-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C494530-1000mg |
N-[(6-Chloropyridin-3-yl)methyl]ethane-1,2-diamine |
101990-44-7 | 1g |
$775.00 | 2023-05-18 | ||
| TRC | C494530-100mg |
N-[(6-Chloropyridin-3-yl)methyl]ethane-1,2-diamine |
101990-44-7 | 100mg |
$133.00 | 2023-05-18 | ||
| TRC | C494530-250mg |
N-[(6-Chloropyridin-3-yl)methyl]ethane-1,2-diamine |
101990-44-7 | 250mg |
$282.00 | 2023-05-18 | ||
| TRC | C494530-500mg |
N-[(6-Chloropyridin-3-yl)methyl]ethane-1,2-diamine |
101990-44-7 | 500mg |
$529.00 | 2023-05-18 | ||
| TRC | C494530-1g |
N-[(6-Chloropyridin-3-yl)methyl]ethane-1,2-diamine |
101990-44-7 | 1g |
$ 800.00 | 2023-09-08 | ||
| Enamine | EN300-221444-0.05g |
(2-aminoethyl)[(6-chloropyridin-3-yl)methyl]amine |
101990-44-7 | 0.05g |
$587.0 | 2023-09-16 | ||
| Enamine | EN300-221444-0.1g |
(2-aminoethyl)[(6-chloropyridin-3-yl)methyl]amine |
101990-44-7 | 0.1g |
$615.0 | 2023-09-16 | ||
| Enamine | EN300-221444-0.25g |
(2-aminoethyl)[(6-chloropyridin-3-yl)methyl]amine |
101990-44-7 | 0.25g |
$642.0 | 2023-09-16 | ||
| Enamine | EN300-221444-0.5g |
(2-aminoethyl)[(6-chloropyridin-3-yl)methyl]amine |
101990-44-7 | 0.5g |
$671.0 | 2023-09-16 | ||
| Enamine | EN300-221444-1.0g |
(2-aminoethyl)[(6-chloropyridin-3-yl)methyl]amine |
101990-44-7 | 1g |
$699.0 | 2023-05-31 |
N-(6-Chloropyridin-3-yl)methylethane-1,2-diamine Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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